Cas no 6573-11-1 (1,4,7-Trithiacyclononane)

1,4,7-Trithiacyclononane is a cyclic thioether compound featuring a nine-membered ring with three sulfur atoms at positions 1, 4, and 7. This structure confers strong chelating properties, making it a valuable ligand in coordination chemistry, particularly for transition metals such as palladium, platinum, and ruthenium. Its rigid yet flexible ring system enhances stability in metal complexes, facilitating applications in catalysis and material science. The compound's sulfur-rich framework also contributes to its utility in supramolecular chemistry and as a precursor for functionalized macrocycles. High purity and well-defined coordination behavior make 1,4,7-trithiacyclononane a reliable choice for advanced synthetic and research applications.
1,4,7-Trithiacyclononane structure
1,4,7-Trithiacyclononane structure
Product Name:1,4,7-Trithiacyclononane
CAS No:6573-11-1
MF:C6H12S3
MW:180.354477882385
CID:521306
PubChem ID:87558491
Update Time:2025-06-08

1,4,7-Trithiacyclononane Chemical and Physical Properties

Names and Identifiers

    • 1,4,7-Trithionane
    • 1,4,7-Trithiacyclononane
    • [9]aneS3
    • NSC650798
    • 1,4,7-trithionan
    • Triethylene trisulfide
    • 9-ane-S3, [9]aneS3
    • FCH1115469
    • ZB012173
    • NCI60_017715
    • ST51038147
    • T1972
    • CS-0435388
    • PQNPKQVPJAHPSB-UHFFFAOYSA-N
    • Q4545688
    • 9-THIACROWN-3
    • NSC 650798
    • 9-ane-S3
    • T72788
    • 6573-11-1
    • CHEBI:37418
    • AKOS015856600
    • UD7TP2TQQ7
    • DB-054837
    • MFCD00010859
    • SCHEMBL270617
    • NSC-650798
    • CHEMBL1965619
    • DTXSID40215934
    • 1,4,7-Trithiacyclononane, 97%
    • DTXCID70138425
    • UNII-UD7TP2TQQ7
    • (9)aneS3
    • MDL： MFCD00010859
    • Inchi： 1S/C6H12S3/c1-2-8-5-6-9-4-3-7-1/h1-6H2
    • InChI Key： PQNPKQVPJAHPSB-UHFFFAOYSA-N
    • SMILES： S1CCSCCSCC1

Computed Properties

  • Exact Mass: 180.01000
  • Monoisotopic Mass: 180.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 45.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.9
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 82.0 to 86.0 deg-C
  • Boiling Point: 308.6±22.0 °C at 760 mmHg
  • Flash Point: 149.3±19.4 °C
  • Refractive Index: 1.573
  • PSA: 75.90000
  • LogP: 2.19960
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,4,7-Trithiacyclononane Security Information

1,4,7-Trithiacyclononane Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

1,4,7-Trithiacyclononane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T1972-500mg
1,4,7-Trithiacyclononane
 6573-11-1 98.0%(GC)
500mg
 ￥1965.0 2022-09-28
TRC
T886458-5mg
1,4,7-Trithiacyclononane
 6573-11-1
5mg
 $ 50.00 2022-06-02
TRC
T886458-10mg
1,4,7-Trithiacyclononane
 6573-11-1
10mg
 $ 65.00 2022-06-02
TRC
T886458-50mg
1,4,7-Trithiacyclononane
 6573-11-1
50mg
 $ 95.00 2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
PK408-100mg
1,4,7-Trithiacyclononane
 6573-11-1 98.0%(GC)
100mg
 ￥676.0 2022-02-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T868165-100mg
1,4,7-Trithiacyclononane
 6573-11-1 ≥98%
100mg
 638.00 2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T1972-500MG
1,4,7-Trithiacyclononane
 6573-11-1 >98.0%(GC)
500mg
 ¥1965.00 2024-04-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162148-100mg
1,4,7-Trithiacyclononane
 6573-11-1 95%
100mg
 ¥411.90 2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162148-500MG
1,4,7-Trithiacyclononane
 6573-11-1 95%
500mg
 ¥1399.90 2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T1972-500mg
1,4,7-Trithiacyclononane
 6573-11-1 98.0%(GC)
500mg
 ¥1965.0 2023-09-01

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